Cas no 1882248-92-1 (3-Amino-3-(4-bromothiophen-3-yl)propanamide)

• Product Name: 3-Amino-3-(4-bromothiophen-3-yl)propanamide
• CAS No: 1882248-92-1
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• CID: 5747928
• PubChem ID: 130524724
• Update Time: 2025-05-25

3-Amino-3-(4-bromothiophen-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1882248-92-1
• EN300-1284494
• 3-Amino-3-(4-bromothiophen-3-yl)propanamide

• Inchi： 1S/C7H9BrN2OS/c8-5-3-12-2-4(5)6(9)1-7(10)11/h2-3,6H,1,9H2,(H2,10,11)
• InChI Key： SNGWIPALYCLVKI-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C(CC(N)=O)N

Computed Properties

• Exact Mass: 247.96190g/mol
• Monoisotopic Mass: 247.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.4Ų

Additional information on 3-Amino-3-(4-bromothiophen-3-yl)propanamide

Introduction to 3-Amino-3-(4-bromothiophen-3-yl)propanamide (CAS No. 1882248-92-1)

3-Amino-3-(4-bromothiophen-3-yl)propanamide is a specialized organic compound with a molecular structure that combines an amide functional group with a brominated thiophene moiety. This compound, identified by its CAS number 1882248-92-1, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and molecular synthesis. The presence of both an amine and a bromo-substituted thiophene ring makes it a versatile intermediate for constructing more complex molecules, particularly in the development of bioactive agents.

The structural features of 3-amino-3-(4-bromothiophen-3-yl)propanamide contribute to its utility in medicinal chemistry. The amide group (-CONH₂) is a common pharmacophore found in numerous therapeutic agents, often participating in hydrogen bonding interactions with biological targets. Meanwhile, the thiophene ring, a five-membered heterocycle containing sulfur, is well-documented for its role in various bioactive compounds, including antiviral, anticancer, and antimicrobial agents. The bromine substituent at the 4-position of the thiophene ring further enhances the compound's reactivity, allowing for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in thiophene-based derivatives due to their broad spectrum of biological activities. Researchers have explored modifications of the thiophene scaffold to optimize pharmacokinetic properties and target specificity. For instance, studies have demonstrated that bromothiophenes can serve as key building blocks in the synthesis of small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The amine functionality in 3-amino-3-(4-bromothiophen-3-yl)propanamide provides a handle for further derivatization, enabling the creation of peptidomimetics or enzyme inhibitors with tailored properties.

One notable application of this compound lies in its use as a precursor for designing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancers. By incorporating the 4-bromothiophen-3-yl group into a molecule like 3-amino-3-(4-bromothiophen-3-yl)propanamide, chemists can exploit the thiophene's ability to interact with aromatic pockets in kinase active sites while leveraging the bromine atom for post-synthetic modifications. Such strategies have been employed to develop novel inhibitors with improved selectivity and potency.

The pharmaceutical industry has also explored thiophene derivatives for their potential as antimicrobial agents. The sulfur atom in the thiophene ring can disrupt bacterial cell membranes or interfere with essential metabolic processes. Additionally, the bromine atom can serve as a site for chemical modification to enhance binding affinity or metabolic stability. For example, recent research has highlighted the use of bromothiophenes in synthesizing compounds with activity against multidrug-resistant bacteria, underscoring the importance of this class of molecules in addressing emerging infectious diseases.

From a synthetic chemistry perspective, 3-amino-3-(4-bromothiophen-3-yl)propanamide offers a valuable scaffold for exploring new reaction pathways and methodologies. The combination of an amide and a brominated heterocycle provides multiple opportunities for functional group interconversions, enabling access to diverse chemical libraries. Advances in transition-metal-catalyzed reactions have further expanded the synthetic possibilities, allowing chemists to construct complex molecular architectures efficiently. These developments are particularly relevant in fragment-based drug design approaches, where small molecules like 3-amino-3-(4-bromothiophen-3-yl)propanamide serve as starting points for generating larger lead compounds.

The biological evaluation of 3-amino-3-(4-bromothiophen-3-yl)propanamide has revealed promising activities across multiple therapeutic areas. Preclinical studies have indicated potential efficacy against inflammatory diseases by modulating cytokine production or inhibiting inflammatory enzyme cascades. Furthermore, preliminary data suggest that derivatives of this compound may exhibit neuroprotective effects, making it relevant for investigating treatments against neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease. The amide group's ability to engage with biological targets while the thiophene moiety contributes to solubility and membrane permeability makes this compound an attractive candidate for further exploration.

In conclusion,3-Amino-3-(4-bromothiophen-3-yl)propanamide (CAS No. 1882248-92-1) represents a significant asset in pharmaceutical research due to its structural versatility and functional properties. Its combination of an amide group and a brominated thiophene ring opens doors for innovative drug discovery efforts across various disease indications. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,thiophene-based compounds like this one will remain at the forefront of medicinal chemistry innovation.